Cas no 590390-88-8 (2-Pyridin-4-yl-1H-indole-3-carbaldehyde)

2-Pyridin-4-yl-1H-indole-3-carbaldehyde Properties

Names and Identifiers

• 2-Pyridin-4-yl-1H-indole-3-carboxaldehyde
• 2-(4-pyridinyl)-1H-Indole-3-carboxaldehyde
• 2-Pyridin-4-yl-1H-indole-3-carbaldehyde
• 1H-Indole-3-carboxaldehyde,2-(4-pyridinyl)
• GL-0132
• 1H-Indole-3-carboxaldehyde, 2-(4-pyridinyl)-
• MFCD05181013
• DTXSID90378028
• AKOS007929930
• 2-(pyridin-4-yl)-1H-indole-3-carbaldehyde
• 590390-88-8
• FT-0757951
• SCHEMBL2062446
• NXHOIBQSZZQGPK-UHFFFAOYSA-N
• +Expand

• MDL： MFCD05181013
• InChIKey： NXHOIBQSZZQGPK-UHFFFAOYSA-N
• Inchi： 1S/C14H10N2O/c17-9-12-11-3-1-2-4-13(11)16-14(12)10-5-7-15-8-6-10/h1-9,16H
• SMILES： O=CC1=C(NC2=CC=CC=C12)C1=CC=NC=C1

Computed Properties

• Exact Mass: 222.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 222.079312947g/mol
• Heavy Atom Count: 17
• Complexity: 275
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• LogP: 3.04240
• PSA: 45.75000
• Refractive Index: 1.72
• Boiling Point: 476.8°C at 760 mmHg
• Flash Point: 240.2°C
• Density: 1.291

2-Pyridin-4-yl-1H-indole-3-carbaldehyde Security Information

• Dangerous goods sign： T

2-Pyridin-4-yl-1H-indole-3-carbaldehyde Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%